Cas no 99840-54-7 (5,5'-Dimethyldipyrromethane)

5,5'-Dimethyldipyrromethane Properties

Names and Identifiers

• 1H-Pyrrole,2,2'-(1-methylethylidene)bis-
• 2-[2-(1H-pyrrol-2-yl)propan-2-yl]-1H-pyrrole
• 1H-Pyrrole,2,2'-(1-methylethylidene)bis
• 2,2'-(1-methylethylidene)bis[1H-pyrrole]
• 2,2'-(propane-2,2-diyl)bis(1H-pyrrole)
• 5,5'-DIMETHYLDIPYRROMETHANE
• KSC-7-175
• KUC105365N
• dipyrrolylpropane
• DTXSID70462934
• 99840-54-7
• AKOS006289277
• G28855
• +Expand

• InChIKey： LATXIKIAELSWEJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H14N2/c1-11(2,9-5-3-7-12-9)10-6-4-8-13-10/h3-8,12-13H,1-2H3
• SMILES： CC(C)(C1=CC=CN1)C2=CC=CN2

Computed Properties

• Exact Mass: 174.11600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 174.115698455g/mol
• Heavy Atom Count: 13
• Complexity: 159
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• LogP: 2.66870
• PSA: 31.58000

5,5'-Dimethyldipyrromethane Security Information

5,5'-Dimethyldipyrromethane Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%